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Compound of Interest

Compound Name: Nitric Acid

Cat. No.: B8270140

For researchers, scientists, and drug development professionals, the safe handling of
hazardous chemicals is paramount. This guide provides essential, immediate safety and
logistical information for working with nitric acid, a highly corrosive and reactive substance.
Adherence to these procedures is critical to prevent serious injury and ensure a safe laboratory
environment.

Operational Plan: From Preparation to Disposal

A systematic approach to handling nitric acid minimizes risks. This operational plan outlines
the necessary steps before, during, and after use.

Pre-Operational Checks & Area Setup

e Training and Knowledge: All personnel handling nitric acid must be thoroughly trained on its
hazards, handling procedures, and emergency protocols.[1][2] Familiarize yourself with the
Safety Data Sheet (SDS) before beginning any work.

o Designated Area: All work with nitric acid must be conducted in a designated area, such as
a chemical fume hood, to minimize inhalation of corrosive vapors.[3][4][5]

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and have been recently tested.[1][6] A spill kit containing appropriate neutralizing
agents (like sodium bicarbonate or sand) should also be available.[7][8]
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e Personal Protective Equipment (PPE) Inspection: Before each use, inspect all PPE for signs
of degradation, contamination, or damage.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is the first line of defense against nitric acid exposure. The
required PPE includes:

Eye and Face Protection: Chemical splash goggles are mandatory.[1][3] For tasks with a
higher risk of splashing, a face shield worn over the goggles is required for full-face
protection.[6][7]

Hand Protection: The choice of gloves is critical and depends on the concentration of the
nitric acid and the duration of the task. For incidental contact, neoprene or nitrile gloves
may be suitable.[4] For prolonged contact or when handling concentrated nitric acid, heavy-
duty gloves such as butyl rubber or Viton are recommended.[4][9] Always use two sets of
gloves ("double-gloving"”) for added protection.[9]

Body Protection: A lab coat, fully buttoned, must be worn.[1][4] For handling larger volumes
or in situations with a high splash risk, a chemical-resistant apron should be worn over the
lab coat.

Footwear: Closed-toe shoes are required at all times in the laboratory.[1][7]

Respiratory Protection: Work must be performed in a properly functioning chemical fume
hood.[3][4] If the potential for exposure above the permissible limit exists, a NIOSH-approved
respirator with acid gas cartridges may be necessatry.

Handling Procedures

e Transportation: When moving nitric acid, use a bottle carrier to prevent dropping.

 Dilution: Always add acid to water slowly and never the other way around to prevent a violent
exothermic reaction and splashing.[3][6]

e Incompatible Materials: Keep nitric acid away from incompatible materials such as organic
compounds, metals, alcohols, and reducing agents to prevent violent reactions.[3][6]
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Disposal Plan: Managing Nitric Acid Waste

Proper disposal of nitric acid waste is crucial to prevent environmental contamination and
dangerous chemical reactions.

o Segregation: Nitric acid waste must be segregated from all other waste streams, especially
organic waste.[4][6] Mixing nitric acid waste with other chemicals can lead to explosions.

o Labeling and Storage: Waste containers should be clearly labeled as "Hazardous Waste:
Nitric Acid" and stored in a designated, well-ventilated area.[6] Use secondary containment
to prevent spills.

» Neutralization: For small spills, a neutralizing agent like sodium bicarbonate can be used.[3]

¢ Collection: Contact your institution's Environmental Health and Safety (EHS) department to
schedule a pickup for hazardous waste.[4] Do not pour nitric acid down the drain.[6]

Quantitative Data: Glove Chemical Resistance

The following table summarizes the chemical resistance of various glove materials to nitric
acid. This data is intended as a guide; always consult the manufacturer's specific chemical
resistance data for the gloves you are using.
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Glove Material Nitric Acid . Br(-aakthrough Time Degradation Rating
Concentration (minutes)

Nitrile 10% > 240 Excellent

20% 15- 30 Good

40% <15 Not Recommended

70% (Concentrated) <15 Not Recommended

Neoprene 10% > 480 Excellent

20% > 480 Excellent

40% 120 - 240 Good

70% (Concentrated) 30-60 Fair

Butyl Rubber 70% (Concentrated) > 480 Excellent

Viton 70% (Concentrated) > 480 Excellent

Latex 10% 60 - 120 Good

>10% Not Recommended Not Recommended

Disclaimer: Breakthrough times and degradation ratings can vary by manufacturer, glove
thickness, and temperature. On-site testing is recommended to ensure safe usage.

Visualization: PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting the appropriate Personal
Protective Equipment (PPE) when handling nitric acid.
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Caption: PPE selection workflow for handling nitric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Nitric Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8270140#personal-protective-equipment-for-
handling-nitric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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